Cas no 13599-90-1 (Pyridine, 4-methyl-3-(1H-tetrazol-5-yl)-)

• Product Name: Pyridine, 4-methyl-3-(1H-tetrazol-5-yl)-
• CAS No: 13599-90-1
• MF: C₇H₇N₅
• MW: 161.163979768753
• CID: 3713704
• PubChem ID: 10012190
• Update Time: 2025-04-22

Pyridine, 4-methyl-3-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-methyl-3-(1H-tetrazol-5-yl)-
• 13599-90-1
• DTXSID601288055
• 4-methyl-3-(2H-tetrazol-5-yl)pyridine
• SCHEMBL7252306

• Inchi： 1S/C7H7N5/c1-5-2-3-8-4-6(5)7-9-11-12-10-7/h2-4H,1H3,(H,9,10,11,12)
• InChI Key： VNTKQLAAGVKFEG-UHFFFAOYSA-N
• SMILES： N1C=CC(C)=C(C=1)C1N=NNN=1

Computed Properties

• Exact Mass: 161.07014524Da
• Monoisotopic Mass: 161.07014524Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 67.4Ų